ethyl 1-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: ethyl 1-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]triazole-4-carboxylate
• InChI: InChI=1S/C14H13N3O5/c1-2-20-14(19)10-6-17(16-15-10)7-11(18)9-3-4-12-13(5-9)22-8-21-12/h3-6H,2,7-8H2,1H3
• InChI Key: OKHBPUBCHAZCJN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=N1)CC(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C14H13N3O5
• Molecular Weight: 303.27 g/mol

Description

The compound contains a benzodioxole group, an ethyl group, a triazole group, and a carboxylate group. Benzodioxole is a type of aromatic ether that is often found in pharmaceuticals and natural products. The triazole group is a five-membered ring containing two carbon atoms and three nitrogen atoms, which is a common motif in many pharmaceuticals due to its ability to mimic various biological substrates.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzodioxole and triazole rings, along with the ethyl and carboxylate groups. The benzodioxole group is a type of aromatic ether, and the triazole group is a type of heterocycle.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The benzodioxole group might undergo electrophilic aromatic substitution reactions, while the triazole group might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the benzodioxole and triazole groups might increase its polarity and potentially its solubility in polar solvents.

Scientific Research Applications

Synthesis and Biological Activity

• A study by Özil et al. (2015) explored the synthesis of 1,2,4-triazole derivatives starting from related compounds, focusing on their antimicrobial, anti-lipase, and antiurease activities (Özil, Bodur, Ülker, & Kahveci, 2015).
• Ahmed et al. (2020) synthesized four triazole derivatives with an α-ketoester functionality, studying their π-hole tetrel bonding interactions using DFT calculations and Hirshfeld surface analysis (Ahmed, Yasin, Aziz, Khan, Tahir, Gil, & Frontera, 2020).

Chemical Properties and Synthesis

• Ezema et al. (2015) described a method involving Dimroth rearrangement to synthesize a tricyclic compound from a parent compound similar to the one (Ezema, Akpanisi, Ezema, & Onoabedje, 2015).
• Pokhodylo et al. (2018) focused on the synthesis of various 1,2,3-triazole-4-carboxylic acid derivatives, exploring the reactions under different conditions (Pokhodylo, Shyyka, Savka, & Obushak, 2018).

Application in Other Fields

• Rajasekaran et al. (2006) synthesized novel 1-[2-(1H-tetrazol-5-yl)ethyl]-1H-benzo[d][1,2,3]triazoles, evaluating their antibacterial, antifungal, and anticonvulsant activities (Rajasekaran, Murugesan, & Anandarajagopal, 2006).
• Horton et al. (1997) studied a related compound, ethyl 1-(5-deoxy-1,2-O-isopropylidene-alpha-D-xylofuranos-5-C- yl)-1,2,3-triazole-5-carboxylate, examining its structure and hydrogen bonding properties (Horton, Levine, Norris, Luck, & Silverton, 1997).

Future Directions

The potential applications of this compound would depend on its biological activity. Given the presence of the benzodioxole and triazole groups, it could be of interest in the development of new pharmaceuticals. Further studies would be needed to explore its biological activity and potential uses.